2-methyl-N-[3-methyl-1-(1-methyl-1H-1,2,4-triazol-5-yl)butyl]-1-benzofuran-5-carboxamide

• IUPAC Name: 2-methyl-N-[3-methyl-1-(2-methyl-1,2,4-triazol-3-yl)butyl]-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C18H22N4O2/c1-11(2)7-15(17-19-10-20-22(17)4)21-18(23)13-5-6-16-14(9-13)8-12(3)24-16/h5-6,8-11,15H,7H2,1-4H3,(H,21,23)
• InChI Key: NVMONYVXDQZGMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CC(=C2)C(=O)NC(CC(C)C)C3=NC=NN3C
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

The compound falls into the category of benzofuran derivatives, a class known for their varied biological activities and applications in pharmaceutical chemistry. Benzofuran derivatives have been extensively studied for their potential in treating various diseases due to their diverse chemical properties and biological activities.

Synthesis Analysis

The synthesis of benzofuran derivatives like the one mentioned typically involves several steps, including cyclocondensation reactions, esterification, and amidation. For example, the synthesis of a related CCR5 antagonist involved esterification followed by an intramolecular Claisen type reaction and a Suzuki−Miyaura reaction, showcasing a complex multi-step synthesis process (Ikemoto et al., 2005).

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is typically confirmed using spectral studies, including IR, 1H NMR, 13C NMR, and Mass spectra. These techniques help in determining the chemical structure and the presence of functional groups in the compound (Idrees, Kola, & Siddiqui, 2019).

Chemical Reactions and Properties

Benzofuran derivatives engage in various chemical reactions, including cyclocondensation and Fries rearrangement, to form structurally diverse compounds with potential biological activities. Theoretical studies, such as density functional theory (DFT) calculations, are often used to explore the mechanisms of these reactions (Moreno-Fuquen et al., 2019).

Physical Properties Analysis

The physical properties of benzofuran derivatives, such as crystalline structure and melting points, are crucial for their application in drug development. X-ray crystallography is a common method used to determine the crystalline structures of these compounds, providing insight into their stability and reactivity (Kranjc et al., 2012).

Chemical Properties Analysis

The chemical properties of benzofuran derivatives, including their reactivity, stability, and interaction with biological targets, are central to their pharmacological potential. Studies often focus on their inhibitory activities against various enzymes and receptors to determine their mechanism of action and therapeutic value (Abedinifar et al., 2018).